Cas no 2385206-02-8 (3-Bromo-4-methyl-5- (trifluoromethyl)benzyl alcohol)

• Product Name: 3-Bromo-4-methyl-5- (trifluoromethyl)benzyl alcohol
• CAS No: 2385206-02-8
• MF: C₉H₈BrF₃O
• MW: 269.058432579041
• CID: 5223675
• Update Time: 2025-05-21

3-Bromo-4-methyl-5- (trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methyl-5- (trifluoromethyl)benzyl alcohol

• Inchi： 1S/C9H8BrF3O/c1-5-7(9(11,12)13)2-6(4-14)3-8(5)10/h2-3,14H,4H2,1H3
• InChI Key： ZAGBQINCBAWJGA-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(C(F)(F)F)=C(C)C(Br)=C1

Additional information on 3-Bromo-4-methyl-5- (trifluoromethyl)benzyl alcohol

3-Bromo-4-methyl-5-(trifluoromethyl)benzyl Alcohol: A Comprehensive Overview

3-Bromo-4-methyl-5-(trifluoromethyl)benzyl alcohol, also known by its CAS number 2385206-02-8, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position, a methyl group at the 4-position, and a trifluoromethyl group at the 5-position on the benzene ring, with a hydroxymethyl group attached to the benzene ring at the para position relative to the bromine atom.

The synthesis of 3-bromo-4-methyl-5-(trifluoromethyl)benzyl alcohol involves multi-step organic reactions, often utilizing directing groups and protecting strategies to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the benzyl alcohol moiety with high precision.

The physical properties of this compound are critical for its applications. It has a melting point of approximately 78°C and a boiling point around 185°C under standard conditions. The presence of electron-withdrawing groups like bromine and trifluoromethyl enhances its stability and reactivity in various chemical transformations. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-phase reactions.

In terms of chemical reactivity, 3-bromo-4-methyl-5-(trifluoromethyl)benzyl alcohol exhibits nucleophilic aromatic substitution tendencies due to the electron-withdrawing effects of the substituents on the benzene ring. This property has been exploited in the synthesis of heterocyclic compounds, which are valuable in drug discovery programs targeting various diseases such as cancer and neurodegenerative disorders.

The application of this compound extends beyond pharmaceuticals. In materials science, it serves as a precursor for high-performance polymers and coatings due to its ability to undergo polymerization under specific conditions. Additionally, it finds use in agrochemicals as an intermediate for fungicides and herbicides with improved bioavailability and efficacy.

Recent studies have highlighted the potential of 3-bromo-4-methyl-5-(trifluoromethyl)benzyl alcohol in green chemistry initiatives. Its use as a building block for bio-based materials aligns with global efforts to reduce reliance on petrochemical feedstocks. Researchers have also investigated its role in catalytic cycles for producing fine chemicals with minimal waste generation.

In conclusion, 3-bromo-4-methyl-5-(trifluoromethyl)benzyl alcohol stands out as a key intermediate in modern organic synthesis. Its unique structure, combined with advancements in synthetic methodologies and green chemistry practices, positions it as an essential compound for future innovations across multiple industries.